Cas no 208176-48-1 (Nitrosamine)

• Product Name: Nitrosamine
• CAS No: 208176-48-1
• CID: 2919619
• Update Time: 2025-06-11

Nitrosamine Chemical and Physical Properties

Names and Identifiers

• Nitrosamine

Additional information on Nitrosamine

Introduction to Nitrosamine (CAS No: 208176-48-1)

Nitrosamine, a chemical compound with the CAS number 208176-48-1, has garnered significant attention in the field of chemical and biomedical research due to its unique structural and functional properties. This compound, characterized by its nitroso group attached to an amine, exhibits a wide range of applications in pharmaceuticals, agrochemicals, and material science. The growing interest in Nitrosamine is largely driven by its potential role in synthesizing novel bioactive molecules and its influence on various biochemical pathways.

The molecular structure of CAS No: 208176-48-1 consists of a nitroso functional group (-NO) linked to an amine (-NH₂) moiety. This configuration imparts distinct reactivity and interaction capabilities, making it a valuable intermediate in organic synthesis. Researchers have been exploring the utility of this compound in developing new therapeutic agents, particularly in the treatment of chronic diseases and infections. The nitroso group's ability to participate in redox reactions and its interaction with biological molecules have opened up new avenues for drug discovery.

Recent studies have highlighted the significance of Nitrosamine in understanding cellular signaling pathways. The compound's ability to modulate enzyme activity and alter metabolic processes has been a focus of investigations in pharmacology. For instance, studies indicate that certain derivatives of CAS No: 208176-48-1 can influence the activity of cytochrome P450 enzymes, which are crucial in drug metabolism. This insight has led to the development of novel drug candidates that target these enzymes for improved therapeutic outcomes.

In the realm of material science, Nitrosamine has been explored for its potential applications in polymer chemistry. The incorporation of nitroso groups into polymer backbones can enhance material properties such as thermal stability and mechanical strength. Researchers are investigating how these modifications can lead to the development of advanced materials with applications in electronics, aerospace, and biomedical devices.

The synthesis of CAS No: 208176-48-1 involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, including catalytic processes and green chemistry principles, have been employed to optimize yield and purity. These efforts align with global trends toward sustainable chemical manufacturing, ensuring that the production of Nitrosamine is both efficient and environmentally friendly.

Evaluation of the toxicological profile of Nitrosamine is another critical aspect of its research. While some nitroso compounds have been associated with adverse health effects, comprehensive studies on derivatives like CAS No: 208176-48-1 are ongoing to assess their safety profiles. These investigations involve in vitro and in vivo assays to evaluate potential toxicity and biodegradation pathways. Such studies are essential for determining safe usage guidelines and regulatory compliance.

The role of computational chemistry in understanding the behavior of Nitrosamine cannot be overstated. Molecular modeling techniques have enabled researchers to predict how this compound interacts with biological targets at the atomic level. This approach has accelerated the design of novel derivatives with enhanced pharmacological properties. By integrating experimental data with computational insights, scientists are gaining deeper understanding into the mechanisms by which CAS No: 208176-48-1 exerts its effects.

In conclusion, Nitrosamine (CAS No: 208176-48-1) represents a fascinating compound with diverse applications across multiple scientific disciplines. Its unique chemical properties make it a valuable tool for developing new pharmaceuticals, advanced materials, and biochemical insights. As research continues to uncover new aspects of this molecule, its significance is expected to grow further, driving innovation in both academic and industrial settings.